4''-(Pyridin-4-ylmethyl)biphenyl-4-amine

• Molecular Formula: C18H16N2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 4-[4-(pyridin-4-ylmethyl)phenyl]aniline
• InChI: InChI=1S/C18H16N2/c19-18-7-5-17(6-8-18)16-3-1-14(2-4-16)13-15-9-11-20-12-10-15/h1-12H,13,19H2
• InChI Key: DFRORZVGCQQRJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=CC=NC=C2)C3=CC=C(C=C3)N

Description

4''-(Pyridin-4-ylmethyl)biphenyl-4-amine is a biphenyl derivative featuring a pyridin-4-ylmethyl substituent at the 4''-position of the biphenyl scaffold. Notably, it exhibits inhibitory activity against Cytochrome P450 11B1 (CYP11B1), a mitochondrial enzyme involved in steroidogenesis, with an IC50 of 522 nM . The pyridin-4-ylmethyl group contributes to its binding affinity, likely through hydrophobic interactions and hydrogen bonding with enzymatic residues.

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological and physicochemical properties of 4''-(Pyridin-4-ylmethyl)biphenyl-4-amine can be contextualized by comparing it to structurally or functionally related compounds. Below is a detailed analysis:

Structural Analogues with Biphenyl/Pyridine Moieties

Compound Name	Structure Features	Biological Activity (IC50/EC50)	Key Observations	Reference
4''-(Pyridin-4-ylmethyl)biphenyl-4-amine	Biphenyl core + pyridin-4-ylmethyl substituent	522 nM (CYP11B1 inhibition)	High potency attributed to pyridine-biphenyl synergy and optimal substituent orientation .
Vatalanib (N-(4-Chlorophenyl)-4-(pyridin-4-ylmethyl)phthalazin-1-amine)	Phthalazin-1-amine core + pyridin-4-ylmethyl and 4-chlorophenyl groups	Anticancer agent (potent VEGF inhibitor)	Pyridin-4-ylmethyl enhances kinase inhibition; chlorophenyl improves lipophilicity .
Compound 14f (Triquinane-dione with aza-bridged pyridin-4-ylmethyl)	Triquinane scaffold + aza-bridged pyridin-4-ylmethyl	5 μM (Ca<sup>2+</sup> channel antagonism)	Lower potency than 4''-(Pyridin-4-ylmethyl)biphenyl-4-amine; attributed to bulky triquinane core reducing binding efficiency .
2-Methyl-1,2-di-pyridin-3-yl-propane	Linear propane chain with pyridin-3-yl groups	2640 nM (CYP11B1 inhibition)	Lower potency due to lack of biphenyl rigidity and unfavorable pyridine orientation .

Key Structural Determinants of Activity

• Pyridine Substitution : Pyridin-4-ylmethyl groups enhance activity compared to pyridin-3-yl derivatives (e.g., 2-Methyl-1,2-di-pyridin-3-yl-propane, IC₅₀ = 2640 nM) due to better spatial alignment with target binding pockets .
• Biphenyl Rigidity : The biphenyl core in 4''-(Pyridin-4-ylmethyl)biphenyl-4-amine improves selectivity over flexible scaffolds like triquinanes (e.g., Compound 14f, IC₅₀ = 5 μM) .
• Substituent Orientation : Pyridin-4-ylmethyl groups in folded conformations (e.g., oxa-bridged derivatives in Compound 7e) reduce activity, whereas extended orientations (e.g., aza-bridged Compound 14f) enhance binding .

Agonist vs. Antagonist Profiles

Some structurally related compounds exhibit divergent pharmacological effects:

• Agonist Activity : Compounds lacking bulky substituents (e.g., 7e, 11, and 19 in ) show Ca²⁺ channel agonist effects, mimicking (S)-Bay K8644 .
• Antagonist Activity : 4''-(Pyridin-4-ylmethyl)biphenyl-4-amine and Vatalanib act as antagonists, likely due to steric hindrance or competitive binding mechanisms .

Physicochemical Properties

• Lipophilicity : The pyridin-4-ylmethyl group in 4''-(Pyridin-4-ylmethyl)biphenyl-4-amine balances hydrophobicity and solubility, unlike fully hydrophobic compounds like tri(biphenyl-4-yl)amine (T_g = 76°C), which is used in materials science .
• Synthetic Accessibility : Compared to kartogenin (synthesized from biphenyl-4-amine ), the pyridin-4-ylmethyl derivative requires milder conditions, enabling scalable production .